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Compound of Interest

Compound Name: (1R,2S)-2-Methylcyclohexanamine

Cat. No.: B1595976 Get Quote

Essential Safety and Handling Guide for
(1R,2S)-2-Methylcyclohexanamine
This guide provides crucial safety and logistical information for handling (1R,2S)-2-
Methylcyclohexanamine (CAS: 79389-37-0), a vital component in various research and

development applications. Adherence to these protocols is essential for ensuring a safe

laboratory environment and minimizing risk.

Chemical Properties and Hazards:

(1R,2S)-2-Methylcyclohexanamine is a flammable and corrosive liquid that can cause severe

skin burns and eye damage.[1][2] It is also harmful if swallowed, inhaled, or in contact with

skin.[1][3] The compound is air-sensitive and should be stored in a flammables area.[1]
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Property Value

Molecular Formula C7H15N

Molecular Weight 113.2 g/mol

Boiling Point 149-150°C

Flash Point 29°C / 84.2°F

Density 0.859 g/mL at 20°C

Solubility Slightly soluble in water

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure. The following table

summarizes the recommended equipment for handling this chemical.

Protection Type Recommended Equipment Specifications & Rationale

Eye/Face Protection
Tightly fitting safety goggles

and a face shield

Protects against splashes and

unforeseen reactions.[4][5]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Provides protection against

skin contact. Gloves should be

inspected before use and

disposed of after handling.[4]

[5]

Skin and Body Protection
Laboratory coat, apron, or

chemical-protection suit

Must be selected based on the

specific laboratory activity and

potential for exposure.[4][5]

Respiratory Protection
NIOSH-certified organic

vapor/particulate respirator

Recommended when handling

outside of a ventilated

enclosure to prevent

inhalation.[4][5]

Foot Protection Closed-toe shoes
Prevents injury from spills and

dropped objects.[4]
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Operational Plan: Step-by-Step Handling Protocol
Strict adherence to the following procedures is mandatory to minimize risk during handling and

use.

Preparation:

Ensure the work area is well-ventilated; a chemical fume hood is highly recommended.[4]

[5]

Confirm that an eyewash station and safety shower are readily accessible.[4][5]

Assemble all necessary PPE and ensure it is in good condition.[4]

Have appropriate spill containment materials on hand.[4]

Handling the Compound:

Wear all required PPE before handling the chemical.[5]

Avoid breathing vapors, mist, or gas.[5]

Prevent contact with skin, eyes, and clothing.[5]

Use only in a well-ventilated area.[3]

Keep away from sources of ignition as the substance is flammable.[1][6]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[3][5]

Keep in a designated flammables area.[1]

Emergency Procedures
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Situation Action

Spill

Evacuate the immediate area. Contain the spill

using appropriate absorbent materials. Ventilate

the area. Follow institutional procedures for

hazardous material cleanup.[4] Use non-

sparking tools.[6]

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide to extinguish.[3]

Wear self-contained breathing apparatus for

firefighting if necessary.[3]

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with plenty of water. Seek immediate

medical attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[3]

[4]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste.

Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical

name.[7]
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Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to arrange for pickup and

disposal.[8] Handle uncleaned containers as you would the product itself.[8]

Safety Workflow Diagram

The following diagram illustrates the logical steps for safely handling (1R,2S)-2-
Methylcyclohexanamine, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1595976?utm_src=pdf-custom-synthesis
https://chembk.com/en/chem/(1R,2S)-2-methylcyclohexanamine
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1660.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3621/Methylcyclohexanol-2--mixture-cis-trans-153087-Millipore-Sigma-9-11-21.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1R_2S_5R_N_4_methoxyphenyl_5_methyl_2_propan_2_ylcyclohexane_1_carboxamide.pdf
https://enamine.enamine.net/pub/msds?code=EN300-247185&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AC146990010&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_2_methyl_N_pentylcyclohexan_1_amine_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Methylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1595976#personal-protective-equipment-for-handling-1r-2s-2-methylcyclohexanamine
https://www.benchchem.com/product/b1595976#personal-protective-equipment-for-handling-1r-2s-2-methylcyclohexanamine
https://www.benchchem.com/product/b1595976#personal-protective-equipment-for-handling-1r-2s-2-methylcyclohexanamine
https://www.benchchem.com/product/b1595976#personal-protective-equipment-for-handling-1r-2s-2-methylcyclohexanamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595976?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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